BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Trifluorophenylacetonitrile Isomers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387

A Note on Isomer Specificity: This guide addresses the molecular structure, properties, and
synthesis of trifluorophenylacetonitrile, with a focus on the 2,4,5-trifluorophenylacetonitrile
isomer due to the limited availability of specific experimental data for 2,3,5-
trifluorophenylacetonitrile in publicly accessible scientific literature. The information
presented for the 2,4,5-isomer provides a valuable reference point for researchers and
scientists working with related fluorinated phenylacetonitrile compounds.

Molecular Structure and Weight

Trifluorophenylacetonitriles are organofluorine compounds consisting of a trifluorinated
benzene ring attached to an acetonitrile group via a methylene bridge. The molecular formula
for all trifluorophenylacetonitrile isomers is CsHaFsN, and they share a molecular weight of
171.12 g/mol .[1][2][3] The positioning of the three fluorine atoms on the phenyl ring defines the
specific isomer and influences its chemical and physical properties. The structure of 2,4,5-
trifluorophenylacetonitrile contains a benzene ring substituted with fluorine atoms at the 2nd,
4th, and 5th positions.[1]

Physicochemical Properties

The following table summarizes the key quantitative data for 2,4,5-trifluorophenylacetonitrile.
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Property Value

Molecular Formula CsHaFsN

Molecular Weight 171.12 g/mol

CAS Number 220141-74-2

Appearance Colorless to pale yellow liquid or solid
Density 1.35 g/cm3

Refractive Index 1.468

Note: Data presented is for the 2,4,5-trifluorophenylacetonitrile isomer.
Synthesis of 2,4,5-Trifluorophenylacetonitrile
Experimental Protocol:

A common method for the synthesis of 2,4,5-trifluorophenylacetonitrile involves the reaction of
2,4,5-trifluorobenzyl chloride with a cyaniding agent in an ionic liquid. This method is
advantageous due to its mild reaction conditions and the potential for recycling the ionic liquid,
making it an environmentally friendly approach.

Materials:

e 2,4 5-trifluorobenzyl chloride

¢ Sodium cyanide (or Potassium cyanide)

e lonic Liquid (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate)
Procedure:

 In areaction vessel, dissolve 2,4,5-trifluorobenzyl chloride in the ionic liquid.
¢ Add the cyaniding agent (e.g., sodium cyanide) to the mixture.

» Heat the reaction mixture to a temperature between 40-80°C.
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e Maintain the reaction at this temperature with stirring for a specified period to ensure

completion.

» Upon completion, the product, 2,4,5-trifluorophenylacetonitrile, can be separated and
purified.

This process offers high purity and stable quality of the final product, making it suitable for
applications in pharmaceutical intermediate synthesis.

Experimental Workflow Diagram

Purification 2,4,5-Trifluorophenylacetonitrile
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Reactants:
- 2,4,5-Tr|flu_orobenzy! (&GN Mixing Reaction at 40-80°C
- Sodium Cyanide
lonic Liquid Recycling

- lonic Liquid

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4,5-Trifluorophenylacetonitrile.

Applications in Research and Drug Development

Trifluorophenylacetonitrile derivatives are valuable intermediates in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

e Pharmaceutical Synthesis: The presence of fluorine atoms can significantly alter the
pharmacokinetic and pharmacodynamic properties of a drug molecule. Fluorine's high
electronegativity can influence acidity, basicity, and metabolic stability. Therefore,
trifluorinated building blocks like 2,4,5-trifluorophenylacetonitrile are utilized in the
development of novel therapeutic agents.

e Agrochemicals: These compounds can also serve as precursors for the synthesis of new
herbicides and pesticides.[1]
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o Material Science: The unique properties imparted by fluorine are also of interest in material
science for the creation of specialty polymers and other advanced materials.[1]

Due to the electron-withdrawing nature of the fluorine atoms, the phenyl ring is activated
towards certain chemical transformations, making these compounds versatile reagents in
organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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